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Compound of Interest

Compound Name: 2-Chloro-6-(phenylthio) pyridine

Cat. No.: B8314104

Get Quote

Technical Whitepaper: 2-Chloro-6-
(phenylthio)pyridine
CAS Number: 77145-57-4 Molecular Formula: C₁₁H₈ClNS Molecular Weight: 221.71 g/mol

Executive Summary
2-Chloro-6-(phenylthio)pyridine is a functionalized pyridine derivative characterized by a

thioether linkage at the C6 position and a reactive chlorine atom at the C2 position. This

bifunctionality makes it a versatile electrophile in palladium-catalyzed cross-coupling reactions

(e.g., Suzuki-Miyaura, Buchwald-Hartwig) and nucleophilic aromatic substitutions (

). It serves as a strategic building block in the development of pharmaceuticals, particularly in
the synthesis of kinase inhibitors and GPCR modulators where the phenylthio-pyridine motif
provides essential hydrophobic interactions.

Physicochemical Profile
The following data aggregates predicted and experimental values. Due to the niche nature of

this intermediate, some values are derived from computational consensus models (ACD/Labs,
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EPISuite) standard in the industry.

Table 1: Key Physicochemical Properties
Property Value / Range Note

Physical State Low-melting solid or viscous oil
Dependent on

purity/crystallinity

Melting Point 48 – 52 °C (Predicted)
Typically solidifies upon

standing at 4°C

Boiling Point
365.0 ± 20.0 °C (at 760

mmHg)

High boiling point requires

high-vac distillation

Density 1.26 ± 0.1 g/cm³ Denser than water

LogP 4.38 ± 0.35
Highly lipophilic; low aqueous

solubility

Flash Point 174.5 ± 20.0 °C
Non-flammable under standard

conditions

Solubility
DMSO, DMF, DCM, Ethyl

Acetate
Insoluble in water

Critical Insight: The compound's high lipophilicity (LogP > 4) necessitates the use of non-polar

organic solvents (e.g., Hexanes/EtOAc) for chromatographic purification. It often co-elutes with

unreacted thiophenol if not carefully washed with base during workup.

Synthesis & Reaction Mechanism
The most robust synthetic route involves a Nucleophilic Aromatic Substitution (

) of 2,6-dichloropyridine with thiophenol (benzenethiol).
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Mechanism of Action
The reaction proceeds via an addition-elimination mechanism. The thiolate anion (generated in

situ by a base) attacks the electron-deficient pyridine ring at the C2 or C6 position (equivalent

due to symmetry). The intermediate Meisenheimer complex collapses to expel a chloride ion,

restoring aromaticity.

Key Selectivity Factor: Since the starting material is symmetrical, mono-substitution is

controlled by stoichiometry (1.0 equivalent of thiophenol) and temperature. Over-substitution to

the bis-phenylthio product is a common side reaction if excess thiol or high temperatures

(>100°C) are used.

Diagram 1: Synthesis Pathway

2,6-Dichloropyridine
(Solid, mp 86-89°C)

Meisenheimer
Complex

+ SM2

Thiophenol
(Liquid, bp 169°C)

K2CO3 / DMF
(Base/Solvent)

Activates Thiol
2-Chloro-6-(phenylthio)pyridine

(Target)
- Cl⁻ 2,6-Bis(phenylthio)pyridine

(Over-reaction)

+ Excess SM2
(Avoid)

Click to download full resolution via product page

Caption: Stoichiometrically controlled

synthesis preventing bis-substitution.

Experimental Protocol
Objective: Synthesize 10g of 2-Chloro-6-(phenylthio)pyridine with >95% purity.

Reagents
2,6-Dichloropyridine (1.0 equiv, 14.8 g)

Thiophenol (1.0 equiv, 11.0 g / 10.2 mL)
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Potassium Carbonate (

), anhydrous (1.5 equiv, 20.7 g)

DMF (Dimethylformamide), anhydrous (100 mL)

Step-by-Step Methodology
Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

Solvation: Add 2,6-dichloropyridine and anhydrous

to the flask. Add DMF and stir to form a suspension.

Addition: Cool the mixture to 0°C in an ice bath. Add thiophenol dropwise via syringe over 15

minutes. Reasoning: Exothermic control prevents thermal runaway and bis-substitution.

Reaction: Remove the ice bath and heat the mixture to 80°C for 4-6 hours. Monitor by TLC

(10% EtOAc in Hexanes) or LC-MS.

Checkpoint: The product (

) should appear; starting material (

) should disappear.

Workup:

Cool to room temperature.[1]

Pour into 500 mL of ice-water. Stir vigorously for 30 minutes.

Extract with Ethyl Acetate (

mL).

Critical Wash: Wash the combined organic layer with 1M NaOH (

mL) to remove unreacted thiophenol (which forms water-soluble sodium thiophenolate).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6236366/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8314104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash with brine, dry over

, filter, and concentrate in vacuo.[1]

Purification:

If solid: Recrystallize from Ethanol/Water.

If oil: Purify via flash column chromatography (SiO2, Gradient: 0-5% EtOAc in Hexanes).

Diagram 2: Purification Workflow
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Caption: Purification logic flow emphasizing the removal of thiophenol impurities.
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Quality Control & Analytics
To validate the identity and purity of the synthesized compound, the following analytical

parameters must be met:

HPLC Purity: >98% (Area %) at 254 nm.

1H NMR (CDCl3, 400 MHz):

7.60–7.55 (m, 2H, Ph-H)

7.45–7.35 (m, 3H, Ph-H)

7.30 (t, 1H, Pyridine C4-H)

6.95 (d, 1H, Pyridine C3-H)

6.70 (d, 1H, Pyridine C5-H)

Note: The pyridine protons will show distinct coupling patterns (dd or t) characteristic of

2,6-substitution.

Mass Spectrometry (ESI):

Observed

.

Isotope Pattern: Distinct Cl isotope pattern (3:1 ratio of peaks at 222 and 224).

Applications in Drug Discovery
The 2-chloro-6-(phenylthio)pyridine scaffold is a "privileged structure" in medicinal chemistry

due to its ability to participate in sequential functionalization:

C2-Functionalization: The remaining chlorine atom is highly activated for a second

with amines (to form 2-amino-6-thio-pyridines) or Suzuki coupling (to form 2-aryl-6-thio-
pyridines).
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Metabolic Stability: The thioether linker is generally more resistant to oxidative metabolism

than the corresponding ether (-O-) or amine (-NH-) linkers in certain CYP450 isoforms.

Lipophilic Vector: The phenylthio group orients the molecule in hydrophobic pockets of

enzymes (e.g., Kinase ATP-binding sites).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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